
desacetylcefotaxime activity comparison Gram-
positive Gram-negative pathogens

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Desacetylcefotaxime

CAS No.: 66340-28-1

Cat. No.: S525685

Get Quote

Antimicrobial Activity Comparison

Pathogen
Group

Specific
Pathogens

Cefotaxime
Activity (MIC)

Desacetylcefotaxime
(dCTX) Activity (MIC)

Combined
CTX/dCTX
Activity

Key
Findings

Gram-
negative
Bacteria

Escherichia
coli, Klebsiella
spp.,

Enterobacter
spp., Proteus
mirabilis [1]

MIC₉₀ for

individual
strains [1]

4- to 8-fold less active

than cefotaxime [2]

Enhanced
synergy;
required

<50% of
cefotaxime

alone
concentration

to inhibit 90%
of strains [1]

The

combination
is more

effective
than

cefotaxime
alone

against
many Gram-

negative
organisms

[1].

Morganella,

Serratia
marcescens,

Providencia,

Active at

achievable
concentrations

[2]

Does not inhibit many

strains at clinically
achievable

concentrations [2]

Information

not specified

dCTX has

poor activity
against

some Gram-
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Pathogen
Group

Specific
Pathogens

Cefotaxime
Activity (MIC)

Desacetylcefotaxime
(dCTX) Activity (MIC)

Combined
CTX/dCTX
Activity

Key
Findings

Pseudomonas
aeruginosa [2]

negative

genera on
its own [2].

Gram-
positive
Bacteria

Staphylococci
(except

MRSA) [2]

MIC₉₀ ~2
mg/ml [2]

Information not
specified

Information
not specified

Cefotaxime
is active, but

specific
quantitative

data for
dCTX is

lacking.

Streptococci
(e.g., S.
pneumoniae,

S. pyogenes)
[2]

Highly active

(MIC₉₀ ≤0.032
mg/ml) [2]

Information not

specified

Information

not specified

Cefotaxime

is highly
active, but

specific
quantitative

data for
dCTX is

lacking.

Experimental Data and Synergy

The synergistic interaction between cefotaxime and desacetylcefotaxime is a key finding in microbiological

research.

Synergy with Cefotaxime: The combination of cefotaxime and desacetylcefotaxime acts
synergistically against many Gram-negative bacteria [2]. This means the combined effect is

greater than the sum of their individual effects. One study against 320 Gram-negative clinical isolates
found that for organisms like E. coli and Klebsiella, the combination required less than half the

concentration of cefotaxime alone to inhibit 90% of the bacterial strains (MIC90) [1].
Synergy with Aminoglycosides: Research also shows that the cefotaxime/desacetylcefotaxime
combination can interact synergistically with aminoglycosides like tobramycin and gentamicin. One
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study reported synergy (a fourfold or greater decrease in MIC) against 55% of isolates with

tobramycin and 45% with gentamicin [3].

The following diagram illustrates the experimental workflow commonly used to generate the data on

antimicrobial activity and synergy, as described in the search results [1] [3].
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Start: Bacterial Culture Preparation

Prepare Isolate Suspensions
in Growth Medium

Standardize Inoculum Size
(e.g., to 10^5–10^6 CFU/mL)

Prepare Antibiotic Solutions
Cefotaxime (CTX) & Desacetylcefotaxime (dCTX)

Perform Agar Dilution
Test CTX, dCTX alone and

in combination (e.g., 1:1 ratio)

Incubate Plates
(35°C for 16-20 hours)

Determine Minimum Inhibitory
Concentration (MIC)

Analyze for Synergy
(Check for ≥4-fold decrease

in MIC for combination)

End: Interpret Results
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Underlying Mechanisms

The differences in activity between cefotaxime and its metabolite, as well as the challenges in treating Gram-

negative bacteria, can be understood by examining their mechanisms of action and bacterial structures.

Mechanism of Action: Both cefotaxime and desacetylcefotaxime are bactericidal agents that inhibit
bacterial cell wall synthesis by binding to specific Penicillin-Binding Proteins (PBPs), such as PBP

1a, 1b, and 3 in E. coli. Although the metabolite has a weaker affinity for these PBPs, this difference
in binding capability contributes to the observed synergy when both are present [2].

Gram-negative Barrier: The superior defense of Gram-negative bacteria lies in their outer
membrane (OM). This membrane, containing lipopolysaccharides (LPS) and porin channels, acts as

a formidable barrier to many antibiotics [4]. The following diagram contrasts the key structural
differences that influence antibiotic susceptibility.

Research Implications and Gaps

For researchers, the data highlights several key points:

The synergistic effect of the cefotaxime/desacetylcefotaxime combination is a critical factor in
the in vivo efficacy of cefotaxime therapy, especially against Gram-negative infections [1] [2].

There is a noted lack of detailed quantitative MIC data for desacetylcefotaxime against Gram-
positive pathogens. Future studies focusing on this area would provide a more complete

comparative picture.
The complex cell envelope of Gram-negative bacteria remains a major challenge in antibiotic

development, explaining why many compounds active against Gram-positive bacteria show poor
activity against Gram-negatives [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 5 / 6 Tech Support

https://www.smolecule.com/products/s525685?utm_src=pdf-body-img
https://www.smolecule.com/products/s525685?utm_src=pdf-body
https://www.chemicalbook.com/article/cefotaxime-antimicrobial-activity-susceptibility-administration-and-dosage-pharmacokinetics-etc.htm
https://www.nature.com/articles/s44259-023-00016-1
https://www.smolecule.com/products/s525685?utm_src=pdf-body
https://link.springer.com/article/10.2165/00003495-198800352-00014
https://www.chemicalbook.com/article/cefotaxime-antimicrobial-activity-susceptibility-administration-and-dosage-pharmacokinetics-etc.htm
https://www.smolecule.com/products/s525685?utm_src=pdf-body
https://www.nature.com/articles/s44259-023-00016-1
https://www.smolecule.com/products/s525685?utm_src=pdf-custom-synthesis
https://www.smolecule.com/products/s525685?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


1. of in Vitro Comparison of Cefotaxime and... Activity [link.springer.com]

2. Cefotaxime: Antimicrobial Activity , Susceptibility, Administration and... [chemicalbook.com]

3. Activity of cefotaxime/desacetylcefotaxime with two ... [vivo.weill.cornell.edu]

4. Tackling the outer membrane: facilitating compound entry ... [nature.com]

To cite this document: Smolecule. [desacetylcefotaxime activity comparison Gram-positive Gram-

negative pathogens]. Smolecule, [2026]. [Online PDF]. Available at:

[https://www.smolecule.com/products/b525685#desacetylcefotaxime-activity-comparison-gram-

positive-gram-negative-pathogens]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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